Cas no 167627-00-1 (3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid)

3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid structure
167627-00-1 structure
Product Name:3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid
CAS No:167627-00-1
MF:C9H8N4O2
MW:204.18542098999
MDL:MFCD12816509
CID:110978
PubChem ID:45089679
Update Time:2025-04-18

3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-amino-4-(1H-1,2,4-triazol-1-yl)-
    • Benzoic acid, 3-amino-4-(1H-1,2,4-triazol-1-yl)- (9CI)
    • DTXSID001251915
    • 3-amino-4-(1,2,4-triazol-1-yl)benzoic acid
    • 3-Amino-4-(1H-1,2,4-triazol-1-yl)benzoicacid
    • Z717503336
    • 167627-00-1
    • EN300-225277
    • 3-Amino-4-(1H-1,2,4-triazol-1-yl)benzoic acid
    • CS-0240122
    • 3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid
    • MDL: MFCD12816509
    • Inchi: 1S/C9H8N4O2/c10-7-3-6(9(14)15)1-2-8(7)13-5-11-4-12-13/h1-5H,10H2,(H,14,15)
    • InChI Key: CPNOTQAFLGSXAF-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C=1)N)N1C=NC=N1)=O

Computed Properties

  • Exact Mass: 204.06484
  • Monoisotopic Mass: 204.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 94.03

3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid Pricemore >>

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